Cas no 1261820-60-3 (6-(Trifluoromethyl)-2-(3-(trifluoromethyl)phenyl)pyridine-3-methanol)

• Product Name: 6-(Trifluoromethyl)-2-(3-(trifluoromethyl)phenyl)pyridine-3-methanol
• CAS No: 1261820-60-3
• MF: C₁₄H₉F₆NO
• MW: 321.217784643173
• CID: 4982943
• Update Time: 2025-10-29

6-(Trifluoromethyl)-2-(3-(trifluoromethyl)phenyl)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 6-(Trifluoromethyl)-2-(3-(trifluoromethyl)phenyl)pyridine-3-methanol

• Inchi： 1S/C14H9F6NO/c15-13(16,17)10-3-1-2-8(6-10)12-9(7-22)4-5-11(21-12)14(18,19)20/h1-6,22H,7H2
• InChI Key： KLMOSDWNMRDDKJ-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C1C(CO)=CC=C(C(F)(F)F)N=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 369
• XLogP3: 3.4
• Topological Polar Surface Area: 33.1

Additional information on 6-(Trifluoromethyl)-2-(3-(trifluoromethyl)phenyl)pyridine-3-methanol

Introduction to 6-(Trifluoromethyl)-2-(3-(trifluoromethyl)phenyl)pyridine-3-methanol (CAS No. 1261820-60-3)

6-(Trifluoromethyl)-2-(3-(trifluoromethyl)phenyl)pyridine-3-methanol, identified by the CAS number 1261820-60-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of multiple trifluoromethyl groups in its structure imparts unique electronic and steric properties, making it a valuable scaffold for the development of novel bioactive molecules.

The molecular structure of 6-(Trifluoromethyl)-2-(3-(trifluoromethyl)phenyl)pyridine-3-methanol consists of a pyridine core substituted with a trifluoromethyl group at the 6-position and a phenyl ring at the 2-position, which is further substituted with another trifluoromethyl group. The methanol moiety at the 3-position adds to the complexity of the molecule, influencing its solubility, reactivity, and interaction with biological targets. This structural arrangement not only enhances the compound's lipophilicity but also modulates its binding affinity to various enzymes and receptors.

In recent years, the pharmaceutical industry has seen a surge in the exploration of fluorinated compounds due to their favorable pharmacokinetic properties. The trifluoromethyl group, in particular, is renowned for its ability to improve metabolic stability, binding affinity, and bioavailability of drug candidates. Research has demonstrated that the introduction of fluorine atoms can alter the electronic distribution within a molecule, leading to enhanced interactions with biological targets. This phenomenon has been extensively studied in the context of kinase inhibitors, antiviral agents, and anti-inflammatory drugs.

One of the most compelling aspects of 6-(Trifluoromethyl)-2-(3-(trifluoromethyl)phenyl)pyridine-3-methanol is its potential as a building block for more complex drug molecules. The pyridine core is a privileged scaffold in medicinal chemistry, frequently employed in the design of small-molecule drugs due to its ability to form hydrogen bonds and interact with hydrophobic pockets in biological targets. The dual presence of trifluoromethyl groups at different positions on the phenyl ring further enhances its utility, allowing for fine-tuning of physicochemical properties such as solubility and metabolic stability.

Recent studies have highlighted the role of this compound in developing novel therapeutic agents targeting various diseases. For instance, researchers have explored its potential as an intermediate in synthesizing small-molecule inhibitors for kinases involved in cancer progression. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with tumor growth and metastasis. By designing inhibitors that selectively target these kinases, it may be possible to develop more effective anticancer therapies.

The synthesis of 6-(Trifluoromethyl)-2-(3-(trifluoromethyl)phenyl)pyridine-3-methanol involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of fluorine atoms into organic molecules is typically achieved through nucleophilic aromatic substitution (SNAr), halogen-metal exchange reactions, or metal-catalyzed cross-coupling reactions. Each synthetic route presents unique challenges and opportunities for optimizing yield and purity.

The pharmacological profile of this compound has been investigated through both computational modeling and experimental studies. Computational methods such as molecular docking and quantum mechanical calculations have been employed to predict how 6-(Trifluoromethyl)-2-(3-(trifluoromethyl)phenyl)pyridine-3-methanol interacts with biological targets at the molecular level. These studies have provided valuable insights into its binding mode and potential side effects.

In vitro assays have further validated these computational findings by assessing the compound's activity against specific enzymes and receptors. For example, studies have examined its inhibitory effects on tyrosine kinases such as EGFR (epidermal growth factor receptor), which is overexpressed in many cancers. The results suggest that this compound exhibits promising activity in this context, making it a candidate for further development into an anticancer drug.

The impact of fluorination on the pharmacological properties of pyridine derivatives has been well-documented in numerous scientific publications. The electron-withdrawing nature of fluorine atoms can enhance binding affinity by increasing hydrogen bond strength and reducing steric hindrance. Additionally, fluorinated compounds often exhibit improved resistance to metabolic degradation by enzymes such as cytochrome P450 (CYP450), which are responsible for drug metabolism in the liver.

Future research directions may include exploring derivative compounds derived from 6-(Trifluoromethyl)-2-(3-(trifluoromethyl)phenyl)pyridine-3-methanol to optimize its pharmacological profile further. This could involve modifying other functional groups within the molecule or introducing additional substituents to enhance selectivity or reduce toxicity. Advances in synthetic methodologies may also enable more efficient production processes for this compound.

The development of new therapeutic agents remains a critical challenge in modern medicine, particularly as resistance to existing drugs emerges and new diseases arise. Compounds like 6-(Trifluoromethyl)-2-(3-(trifluoromethyl)phenyl)pyridine-3-methanol represent promising candidates for addressing these challenges through innovative chemical design and rational drug development approaches.